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Compound of Interest

Compound Name: Chlorosyl

Cat. No.: B080876 Get Quote

Note on "Chlorosyl": The term "Chlorosyl" is a general chemical name for the radical or ion

(ClO• or ClO⁻) and does not refer to a specific, stable chemical that can be handled in a

laboratory setting. A common and commercially available related compound is tert-butyl

hypochlorite (t-BuOCl), which is also known by the systematic name 2-chlorosyl-2-

methylpropane. This guide provides essential safety information for handling tert-butyl

hypochlorite.

Tert-butyl hypochlorite is a highly flammable, corrosive, and reactive liquid that requires

stringent safety protocols for handling and disposal.[1][2][3] Adherence to these guidelines is

crucial for ensuring the safety of laboratory personnel.

Key Hazards and Protective Measures
The following table summarizes the primary hazards associated with tert-butyl hypochlorite and

the corresponding personal protective equipment (PPE) and handling precautions.
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Hazard Class Description
Required PPE &
Precautions

Flammability

Highly flammable liquid and

vapor.[1][3] Self-heating; may

catch fire.[1]

- Keep away from heat, sparks,

open flames, and hot surfaces.

[1][3] - Use non-sparking tools

and explosion-proof

equipment.[1] - Ground and

bond containers during

transfer.[1][3]

Corrosivity
Causes severe skin burns and

eye damage.[1][3]

- Eyes/Face: Wear tightly fitting

safety goggles and a face

shield.[1][4] - Skin: Wear

impervious gloves and flame-

resistant protective clothing.[1]

[3]

Toxicity

Harmful if swallowed, in

contact with skin, or if inhaled.

[3] May cause respiratory

irritation.[3]

- Respiratory: Use in a

chemical fume hood.[3] If

exposure limits are exceeded,

use a full-face respirator with

an appropriate cartridge or a

self-contained breathing

apparatus (SCBA).[1][5]

Reactivity

Reacts vigorously with certain

materials. Incompatible with

strong oxidizing agents.[3]

- Store away from incompatible

materials.[1][3]

Handling and Storage Procedures
Handling:

Always handle tert-butyl hypochlorite in a well-ventilated area, preferably within a chemical

fume hood.[1][3]

Wear the appropriate personal protective equipment as detailed in the table above.[1][3]
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Prevent the formation of aerosols or mists.[1]

Use non-sparking tools to prevent ignition.[1]

Take precautionary measures against static discharge.

Storage:

Store in a tightly closed, light-resistant container in a dry, cool, and well-ventilated place.[1][6]

Refrigeration is recommended, typically between 2°C and 8°C.[6]

The container may build pressure upon storage; open with caution.

Store under an inert atmosphere, such as argon or nitrogen.[3][6]

Keep away from heat, ignition sources, and incompatible materials.[3]

Spill Response Protocol
In the event of a spill, a clear and immediate response is critical to mitigate the associated

hazards. The following workflow outlines the necessary steps.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.chemicalbook.com/msds/tert-butyl-hypochlorite.pdf
https://www.chemicalbook.com/msds/tert-butyl-hypochlorite.pdf
https://www.chemicalbook.com/msds/tert-butyl-hypochlorite.pdf
https://www.spectrumchemical.com/media/sds/B1510_AGHS.pdf
https://www.spectrumchemical.com/media/sds/B1510_AGHS.pdf
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=B29310%20%20SDS%20%20122721.pdf
https://www.spectrumchemical.com/media/sds/B1510_AGHS.pdf
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=B29310%20%20SDS%20%20122721.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080876?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Immediate Actions

Containment & Cleanup

Post-Cleanup

Evacuate Immediate Area

Alert Colleagues and Safety Officer

Eliminate All Ignition Sources
(Flames, Sparks, Hot Surfaces)

Ensure Adequate Ventilation
(Fume Hood On)

Don Appropriate PPE:
- SCBA or Full-Face Respirator

- Chemical Resistant Gloves & Suit
- Safety Goggles & Face Shield

Contain Spill with Non-Combustible
Absorbent Material

(e.g., Dry Sand, Earth)

Collect Absorbed Material
with Non-Sparking Tools

Place in a Loosely Covered,
Labeled Waste Container

Decontaminate Spill Area

Dispose of Waste Through
Licensed Professional Service

Complete Incident Report

Click to download full resolution via product page

Figure 1. Workflow for handling a tert-butyl hypochlorite spill.

Disposal Plan
All waste containing tert-butyl hypochlorite must be treated as hazardous.

Collect waste material in suitable, closed, and properly labeled containers.[1]

Disposal must be conducted by a licensed professional waste disposal service in

accordance with all federal, state, and local environmental regulations.[3][7]

Do not dispose of tert-butyl hypochlorite down the drain.[1]

First Aid Measures
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If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[1]

In Case of Skin Contact: Immediately remove all contaminated clothing. Rinse the affected

area with plenty of water. Seek immediate medical attention.[1]

In Case of Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact

lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.[1]

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Never give anything by

mouth to an unconscious person. Call a doctor or poison control center immediately.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemicalbook.com [chemicalbook.com]

2. Tert-Butyl hypochlorite | C4H9ClO | CID 521297 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. pfaltzandbauer.com [pfaltzandbauer.com]

4. Protective Equipment | Plant Protection - Albert Kerbl GmbH [kerbl.com]

5. TERT-BUTYL HYPOCHLORITE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

6. spectrumchemical.com [spectrumchemical.com]

7. tcichemicals.com [tcichemicals.com]

To cite this document: BenchChem. [Essential Safety and Handling Guide for Tert-Butyl
Hypochlorite]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b080876#personal-protective-equipment-for-handling-
chlorosyl]

Disclaimer & Data Validity:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.chemicalbook.com/msds/tert-butyl-hypochlorite.pdf
https://www.chemicalbook.com/msds/tert-butyl-hypochlorite.pdf
https://www.chemicalbook.com/msds/tert-butyl-hypochlorite.pdf
https://www.chemicalbook.com/msds/tert-butyl-hypochlorite.pdf
https://www.benchchem.com/product/b080876?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/msds/tert-butyl-hypochlorite.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Tert-Butyl-hypochlorite
https://www.pfaltzandbauer.com/Files/SDSFile?fileName=B29310%20%20SDS%20%20122721.pdf
https://www.kerbl.com/en/protective-equipment/protective-gear/plant-protection
https://cameochemicals.noaa.gov/chemical/19170
https://www.spectrumchemical.com/media/sds/B1510_AGHS.pdf
https://www.tcichemicals.com/MX/en/sds/H0362_US_EN.pdf
https://www.benchchem.com/product/b080876#personal-protective-equipment-for-handling-chlorosyl
https://www.benchchem.com/product/b080876#personal-protective-equipment-for-handling-chlorosyl
https://www.benchchem.com/product/b080876#personal-protective-equipment-for-handling-chlorosyl
https://www.benchchem.com/product/b080876#personal-protective-equipment-for-handling-chlorosyl
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080876?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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scientists and researchers to drive progress in science
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